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Compound of Interest

Compound Name: Methyl violet dye

Cat. No.: B12376661 Get Quote

An In-depth Technical Guide on the Chemical Structure of Methyl Violet Dye

Introduction
Methyl violet is a family of cationic, triarylmethane dyes that are extensively utilized across

various scientific and industrial domains. Its applications range from a vibrant purple dye in

textiles, paints, and inks to a crucial component in biological staining, most notably as the

primary stain in the Gram staining method for bacterial classification.[1][2][3] The term "methyl

violet" does not refer to a single compound but rather to a mixture of N-methylated derivatives

of pararosaniline.[1][4] The degree of methylation dictates the specific shade of violet, with

more methylated compounds appearing deeper blue.[2] This guide provides a detailed

examination of the chemical structures, physicochemical properties, and relevant experimental

protocols for methyl violet, tailored for researchers, scientists, and professionals in drug

development.

Chemical Structure of Methyl Violet Variants
The core structure of methyl violet is based on pararosaniline, a triphenylmethane scaffold. The

different variants of methyl violet are distinguished by the number of methyl groups attached to

the amine functional groups. The most common variants are Methyl Violet 2B, Methyl Violet 6B,

and Methyl Violet 10B (also known as Crystal Violet).[1]

Methyl Violet 2B: Primarily consists of tetramethylated pararosaniline.[1][4][5]
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Methyl Violet 6B: Predominantly contains pentamethylated pararosaniline.[1][4]

Methyl Violet 10B (Crystal Violet): Composed of hexamethylated pararosaniline.[1][4]

Commercial preparations of methyl violet are often mixtures of these compounds, and the

names (2B, 6B, 10B) indicate the average degree of methylation.[1][4]

Caption: General chemical structure of the methyl violet cation, where 'R' groups can be either

hydrogen or methyl groups.

Physicochemical and Quantitative Data
The physicochemical properties of methyl violet are crucial for its application in various

experimental settings. The degree of methylation influences properties such as color, solubility,

and absorption maximum.
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Property Methyl Violet 2B Methyl Violet 6B
Methyl Violet 10B
(Crystal Violet)

Synonyms
Basic Violet 1, C.I.

42535[6]

Pentamethylpararosa

niline chloride[4]

Basic Violet 3, C.I.

42555[1]

CAS Number 8004-87-3[6][7] 603-47-4[4][8] 548-62-9[1]

Molecular Formula
C₂₃H₂₆N₃Cl[9] or

C₂₄H₂₈N₃Cl[7]
C₂₄H₂₈N₃Cl[4] C₂₅H₃₀ClN₃[1][3]

Molecular Weight 393.96 g/mol [6][7] 393.95 g/mol [8] 407.98 g/mol

Appearance

Green to dark-green

crystalline powder[6]

[9]

Green to dark-green

powder[4]

Dark green to purple

crystals

Melting Point Decomposes[9]
137 °C (decomposes)

[4][8]
215 °C (decomposes)

Solubility

Soluble in water and

ethanol; insoluble in

xylene[1][9]

Soluble in water and

ethanol; insoluble in

xylene[4]

Soluble in water,

ethanol, chloroform;

insoluble in ether

Absorption Max

(λmax)

583-587 nm (in

water/ethanol)[2]
~590 nm[10] 589-594 nm (in water)

Experimental Protocols
Synthesis of Methyl Violet
The industrial synthesis of methyl violet typically involves the air oxidation of N,N-

dimethylaniline. The process uses a copper sulfate catalyst and often includes phenol as a

diluent or solvent.[4][11][12] The central carbon atom of the dye is formed from the oxidation of

one of the methyl groups of N,N-dimethylaniline to formaldehyde, which then condenses with

other aniline molecules.[12]

Methodology:

Melt Preparation: A mixture of finely ground copper (II) sulfate is intimately mixed with dried

sodium chloride.[11]
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Addition of Reactants: Phenol dissolved in water is added to the salt mixture under constant

stirring, followed by the gradual addition of N,N-dimethylaniline.[11]

Oxidation Reaction: The reaction mixture (melt) is transferred to a closed iron vessel

equipped with a stirrer. The mixture is continuously stirred at a controlled temperature (e.g.,

57-60°C) while air is passed through it to facilitate oxidation.[11][12]

Isolation of Color Base: After the reaction is complete, the mixture is treated with water and

sulfuric acid and boiled. This step dissolves the dye and separates it from copper sulfide

byproducts.[11]

Purification: The dye is "salted out" of the aqueous solution by adding sodium chloride, which

causes it to precipitate as a resinous mass.[11] Further purification can be achieved by

redissolving the dye in boiling water and filtering out any remaining insoluble impurities

before final precipitation.[11][13]

Start: Reactants

N,N-dimethylaniline
Phenol

Copper Sulfate (Catalyst)
NaCl

Combine Prepare Reaction Melt
(Mix Reactants)

Oxidation
(57-60°C, Airflow)

Heat & Stir Crude Product
(Dye + Byproducts)

Acidic Extraction
(H₂SO₄ + H₂O)

Separation
(Filter CuS)

Salting Out
(Add NaCl)

Aqueous Dye Solution Purification
(Redissolve & Filter)

Precipitated Dye Pure Methyl Violet

Click to download full resolution via product page

Caption: Simplified workflow for the synthesis and purification of methyl violet dye.

Quantitative Analysis via UV-Vis Spectrophotometry
UV-Visible spectrophotometry is a common and effective method for determining the

concentration of methyl violet in a solution, leveraging its strong absorbance in the visible

spectrum. The analysis is based on the Beer-Lambert Law.[14][15]

Methodology:

Instrument Setup: A UV-Vis spectrophotometer is calibrated and set to scan the visible

wavelength range (approx. 400-800 nm).[15]

Solvent Blank: A cuvette containing the solvent (e.g., deionized water or ethanol) is used to

zero the absorbance of the instrument.[14]
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Determination of λmax: A dilute solution of methyl violet is placed in a cuvette, and its

absorption spectrum is recorded. The wavelength of maximum absorbance (λmax) is

identified (typically around 580-590 nm).[16][17]

Preparation of Standard Solutions: A series of standard solutions with known concentrations

of methyl violet are prepared by serial dilution from a stock solution.[14][16]

Calibration Curve Construction: The absorbance of each standard solution is measured at

the predetermined λmax. A calibration curve is generated by plotting absorbance (y-axis)

versus concentration (x-axis). The resulting plot should be linear.[14]

Analysis of Unknown Sample: The absorbance of the unknown sample is measured at the

same λmax. Its concentration is determined by interpolating the measured absorbance value

on the calibration curve.[14]

Conclusion
Methyl violet represents a class of structurally related triphenylmethane dyes whose specific

properties are determined by the degree of N-methylation. This guide has detailed the chemical

structures of the primary variants (2B, 6B, and 10B), presented key quantitative

physicochemical data, and outlined standard experimental protocols for their synthesis and

analysis. The provided visualizations offer a clear representation of the molecular relationships

and experimental workflows, serving as a valuable resource for researchers in chemistry,

biology, and drug development. A thorough understanding of these fundamental characteristics

is essential for the effective application of methyl violet in scientific research and industrial

processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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